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Compound of Interest

Compound Name: 3-Nitrocyclopent-1-ene

Cat. No.: B15399456

3-Nitrocyclopent-1-ene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical, chemical, and biological
properties of 3-Nitrocyclopent-1-ene. Due to the limited availability of public domain data, this
document focuses on computed properties and general reactivity. Detailed experimental
protocols and specific biological pathway information are not extensively available in the
current scientific literature.

Core Physical and Chemical Properties

Quantitative data for 3-Nitrocyclopent-1-ene is primarily based on computational models.
Experimental values for properties such as boiling point, melting point, and density have not
been identified in publicly accessible databases.
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Property Value Source
Molecular Formula CsH7NO:2 PubChem
Molecular Weight 113.11 g/mol PubChem
XLogP3 1.3 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 113.047678 g/mol PubChem
Monoisotopic Mass 113.047678 g/mol PubChem

Chemical Reactivity and Stability

3-Nitrocyclopent-1-ene is an unsaturated nitroalkane. The presence of the nitro group, a

strong electron-withdrawing group, and the carbon-carbon double bond dictates its reactivity. It

Is expected to undergo reactions typical of these functional groups, including:

¢ Nucleophilic Addition: The double bond is susceptible to attack by nucleophiles, often at the

carbon atom beta to the nitro group (Michael addition).

¢ Reduction of the Nitro Group: The nitro group can be reduced to an amine, which is a

common transformation in the synthesis of biologically active molecules.

o Cycloaddition Reactions: The double bond can participate in cycloaddition reactions, such as

Diels-Alder reactions.

¢ Polymerization: Under certain conditions, the alkene functionality could lead to

polymerization.

Information regarding the specific stability and storage conditions for 3-Nitrocyclopent-1-ene

is not readily available. As with many nitro compounds, it should be handled with care, avoiding

high temperatures and strong oxidizing or reducing agents.
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
3-Nitrocyclopent-1-ene are not available in the public domain based on a comprehensive
search of scientific literature databases. General synthetic strategies for nitroalkenes often
involve the nitration of alkenes or elimination reactions from corresponding precursors.

Biological Activity and Signaling Pathways

While there is extensive research on the biological activities of nitro-containing compounds and
cyclopentene derivatives, specific studies on 3-Nitrocyclopent-1-ene are lacking. Compounds
with similar structural motifs have demonstrated a range of biological effects, including:

» Antimicrobial Activity: Many nitroalkenes exhibit antibacterial and antifungal properties.[1]

o Anti-inflammatory Effects: Some cyclopentenone derivatives are known to have anti-
inflammatory activity.[2]

o Cytotoxic Activity: Certain nitro compounds have been investigated for their potential as
anticancer agents.

The specific mechanism of action and any involvement in cellular signaling pathways for 3-
Nitrocyclopent-1-ene have not been elucidated. Therefore, a diagram for a specific signaling
pathway cannot be provided.

Logical Relationship: General Reactivity of 3-
Nitrocyclopent-1-ene

The following diagram illustrates the general types of chemical reactions that 3-
Nitrocyclopent-1-ene is expected to undergo based on its functional groups.
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General Reactivity of 3-Nitrocyclopent-1-ene
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Caption: Potential reaction pathways for 3-Nitrocyclopent-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Physical and chemical properties of 3-Nitrocyclopent-1-
ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15399456#physical-and-chemical-properties-of-3-
nitrocyclopent-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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